Cas no 2921912-72-1 ((E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol)

• Product Name: (E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol
• CAS No: 2921912-72-1
• MF: C₁₆H₁₄BrFO
• MW: 321.184167385101
• CID: 6796762
• PubChem ID: 171367256
• Update Time: 2025-07-18

(E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol
• MFCD34851462
• 2921912-72-1
• (E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol

• Inchi： 1S/C16H14BrFO/c1-2-6-14(19)15-13(17)10-9-12(16(15)18)11-7-4-3-5-8-11/h2-10,14,19H,1H3/b6-2+
• InChI Key： RGNDPDHPOYSYKK-QHHAFSJGSA-N
• SMILES： BrC1=CC=C(C2C=CC=CC=2)C(=C1C(/C=C/C)O)F

Computed Properties

• Exact Mass: 320.02121g/mol
• Monoisotopic Mass: 320.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol

Chemical Profile of (E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol (CAS No. 2921912-72-1)

The compound (E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol, identified by its CAS number 2921912-72-1, represents a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to the class of biphenyl derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 4-bromo and 2-fluoro substituent on the biphenyl core, along with a but-2-en-1-ol side chain, contribute to its unique chemical properties and reactivity.

In recent years, biphenyl-based compounds have been extensively studied for their roles as intermediates in the synthesis of various therapeutic agents. The introduction of halogen atoms such as bromine and fluorine into the biphenyl ring enhances the electronic properties of the molecule, making it more suitable for further functionalization. This modification allows for the exploration of novel pharmacophores that can interact with biological targets in distinct ways compared to unmodified biphenyl derivatives.

The but-2-en-1-ol moiety in this compound introduces a reactive site that can participate in various chemical reactions, including oxidation, reduction, and coupling reactions. These reactions are often pivotal in the synthesis of more complex molecules, particularly in the context of drug discovery. The presence of a double bond in the butene chain also suggests potential applications in polymer chemistry and material science, where such functional groups are frequently utilized to impart specific properties to materials.

Current research in the field of biphenyl derivatives has highlighted their potential as scaffolds for developing new drugs targeting various diseases. For instance, studies have shown that biphenyl-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the biphenyl ring can significantly influence the biological activity of these molecules. In the case of (E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol, the combination of bromine and fluorine substituents may enhance its binding affinity to certain enzymes or receptors involved in disease pathways.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the biphenyl core efficiently. These methods allow for high selectivity and yield, which are crucial for industrial-scale production. Additionally, computational chemistry plays a vital role in predicting reaction outcomes and optimizing synthetic routes before experimental trials.

In terms of applications, (E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol could serve as a key intermediate in the production of more complex pharmaceuticals. Its structural features make it a versatile building block that can be modified further to create novel therapeutic agents with improved efficacy and reduced side effects. Researchers are exploring its potential use in developing treatments for neurological disorders, where precise molecular interactions are critical for therapeutic success.

The role of fluorine atoms in pharmaceuticals is well-documented due to their ability to modulate metabolic stability and binding affinity. In this compound, the fluorine substituent at the 2-position likely contributes to these effects by influencing electronic distributions across the molecule. This feature is particularly valuable in drug design, where small changes in molecular structure can lead to significant differences in biological activity.

As research continues to advance, new methodologies for analyzing and characterizing these complex molecules will become increasingly important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide essential insights into the structure and properties of compounds like (E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol. These tools enable researchers to confirm molecular structures and understand how they interact with biological systems.

Furthermore, green chemistry principles are being increasingly integrated into synthetic protocols for producing such compounds. Efforts are underway to minimize waste generation and reduce energy consumption during chemical synthesis. This approach not only makes production more sustainable but also often leads to improved reaction efficiencies and yields.

The future prospects for this compound are promising, with ongoing studies exploring its potential applications beyond traditional pharmaceuticals. For example, its structural motifs could inspire new materials with unique electronic or optical properties suitable for use in advanced technologies. As our understanding of molecular interactions deepens, compounds like (E)-1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)but-2-en-1-ol may find unexpected uses that we have yet to discover.